Cas no 2365230-46-0 ((S)-6，6-Dimethylpiperidin-3-amine)

• Product Name: (S)-6，6-Dimethylpiperidin-3-amine
• CAS No: 2365230-46-0
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD34579504
• CID: 5672552
• PubChem ID: 139330708
• Update Time: 2026-03-11

(S)-6，6-Dimethylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinamine, 6,6-dimethyl-, (3S)-
• (S)-6,6-dimethylpiperidin-3-amine dihydrochloride
• (S)-6,6-Dimethylpiperidin-3-amine
• SCHEMBL21178245
• WLZ2865
• CS-0310606
• 2365230-46-0
• E85769
• (S)-6，6-Dimethylpiperidin-3-amine

• MDL： MFCD34579504
• Inchi： 1S/C7H16N2/c1-7(2)4-3-6(8)5-9-7/h6,9H,3-5,8H2,1-2H3/t6-/m0/s1
• InChI Key： UFFKGTPSHYJTEB-LURJTMIESA-N
• SMILES： N1C[C@H](CCC1(C)C)N

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 0.863±0.06 g/cm3(Predicted)
• Boiling Point: 171.8±8.0 °C(Predicted)
• pka: 10.51±0.40(Predicted)

Additional information on (S)-6，6-Dimethylpiperidin-3-amine

Introduction to (S)-6,6-Dimethylpiperidin-3-amine (CAS No. 2365230-46-0)

(S)-6,6-Dimethylpiperidin-3-amine, identified by its Chemical Abstracts Service (CAS) number 2365230-46-0, is a significant compound in the field of pharmaceutical chemistry and drug development. This chiral amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom and two methyl groups at the 6-position. The (S)-configuration denotes the stereochemical orientation of the amine group, which is crucial for its biological activity and interaction with biological targets.

The synthesis and application of (S)-6,6-Dimethylpiperidin-3-amine have been extensively studied in recent years, particularly in the context of developing novel therapeutic agents. Its structural framework makes it a versatile scaffold for designing molecules with enhanced pharmacological properties. The presence of the dimethyl group at the 6-position increases the lipophilicity of the compound, which can improve its membrane permeability and bioavailability. Additionally, the chiral center at the 3-position allows for fine-tuning of pharmacokinetic and pharmacodynamic profiles, making it an attractive candidate for enantioselective drug design.

Recent research has highlighted the role of piperidine derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that piperidine-based compounds exhibit significant potential in treating neurological disorders due to their ability to interact with central nervous system receptors. Specifically, derivatives of (S)-6,6-Dimethylpiperidin-3-amine have been investigated for their efficacy in modulating neurotransmitter pathways involved in conditions such as depression, anxiety, and Parkinson's disease. The precise stereochemistry of this compound ensures that it can selectively bind to target receptors without causing off-target effects, thereby enhancing therapeutic efficacy.

In addition to its applications in central nervous system disorders, (S)-6,6-Dimethylpiperidin-3-amine has shown promise in other therapeutic areas. For example, it has been explored as a key intermediate in the synthesis of antiviral and anticancer agents. The unique structural features of this compound allow it to interfere with viral replication mechanisms or inhibit the growth of cancer cells by targeting specific enzymes or signaling pathways. Researchers have leveraged its scaffold to develop novel inhibitors that exhibit high selectivity and low toxicity profiles.

The industrial production of (S)-6,6-Dimethylpiperidin-3-amine has also seen significant advancements. Modern synthetic methodologies have enabled the efficient and scalable synthesis of this compound, ensuring a steady supply for research and commercial applications. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric purity, which is critical for pharmaceutical use. These advancements have not only reduced production costs but also improved the overall quality and consistency of the final product.

The regulatory landscape for (S)-6,6-Dimethylpiperidin-3-amine is another area of interest. Regulatory agencies require rigorous testing to ensure that pharmaceutical compounds are safe and effective before they can be approved for clinical use. The synthesis and characterization of this compound must adhere to stringent guidelines set by organizations such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that drugs based on (S)-6,6-Dimethylpiperidin-3-amine meet high standards of quality control and patient safety.

The future prospects for (S)-6,6-Dimethylpiperidin-3-amine are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug design and synthetic chemistry continue to unlock new possibilities for this compound. Collaborative efforts between academic researchers and industry professionals are essential for translating laboratory findings into viable therapeutic solutions. As our understanding of biological systems evolves, so too will our ability to harness the potential of compounds like (S)-6,6-Dimethylpiperidin-3-amine.

In conclusion, (S)-6,6-Dimethylpiperidin-3-amine (CAS No. 2365230-46-0) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its unique structural features and stereochemical properties make it a valuable tool for developing novel therapeutic agents across various medical conditions. With continued advancements in synthetic methodologies and regulatory oversight, this compound is poised to play a crucial role in addressing unmet medical needs in the coming years.